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Compound of Interest

Compound Name: 2-Fluoropyridine

Cat. No.: B1216828 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Fluoropyridine in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

laboratory practices.

Hazard Overview: 2-Fluoropyridine is a flammable liquid and vapor that can cause skin, eye,

and respiratory irritation.[1] Ingestion may lead to gastrointestinal irritation.[2] It is crucial to

handle this chemical with appropriate personal protective equipment in a controlled

environment.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 2-Fluoropyridine to minimize

exposure risks.
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Body Part Protective Equipment
Recommended
Material/Standard

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield is

recommended when there is a

splash hazard.

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.[2][3]

Skin Chemical-resistant gloves.

Nitrile or butyl rubber gloves

are recommended for similar

fluorinated pyridines.[4] Always

inspect gloves for integrity

before use.

Body
Laboratory coat or chemical-

resistant apron.

A standard laboratory coat

should be worn. For larger

quantities or increased splash

potential, a chemical-resistant

apron is advised.[2][4]

Respiratory

A NIOSH or European

Standard EN 149 approved

respirator is necessary if

ventilation is inadequate or

exposure limits are exceeded.

Work should primarily be

conducted in a chemical fume

hood to minimize inhalation

risk.[2][3][4]

Physicochemical and Hazard Data
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Property Value

CAS Number 372-48-5[1][3]

Molecular Formula C5H4FN[1]

Molecular Weight 97.02 g/mol [1]

Appearance Liquid

Boiling Point 126 °C at 753 mmHg

Density 1.128 g/mL at 25 °C

Flash Point 24 °C (75.2 °F) - closed cup

Hazard Statements

H226: Flammable liquid and vapor. H315:

Causes skin irritation. H319: Causes serious

eye irritation. H335: May cause respiratory

irritation.[1]

Operational Plan: From Preparation to Disposal
1. Preparation:

Ensure all required PPE is available and in good condition before handling.

Locate the nearest emergency eyewash station and safety shower.[4]

All work involving 2-Fluoropyridine should be performed in a well-ventilated area, preferably

within a chemical fume hood.[3][4]

2. Handling:

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of vapor or mist.[1]

Keep the chemical away from heat, sparks, and open flames.[2][3]

Use spark-proof tools and explosion-proof equipment.[2][3]
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Ground and bond containers when transferring material to prevent static discharge.[2][3]

3. Storage:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[2][3]

Keep the container tightly closed.[2][3]

Store away from incompatible materials such as acids and strong oxidizing agents.[3]

4. Disposal:

2-Fluoropyridine is considered hazardous waste and must be disposed of according to all

local, state, and federal regulations.

Collect waste in a dedicated, properly labeled, and sealed container.

Do not mix with non-halogenated waste.[5]

High-temperature incineration is the recommended disposal method for halogenated organic

compounds.[5]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service.[1][5]

Emergency Procedures
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Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation develops.[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1][2]

Spill

Evacuate the area and remove all sources of

ignition. Ventilate the area. Wear appropriate

PPE. Absorb the spill with an inert material (e.g.,

dry sand or earth) and place it into a chemical

waste container.[2]

Logical Workflow for a 2-Fluoropyridine Spill
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Immediate Response

Containment & Cleanup

Final Steps

Evacuate Area & Alert Others

Remove Ignition Sources

Ventilate Spill Area

Don Appropriate PPE

Contain Spill with Inert Material

Absorb Spilled Liquid

Collect & Place in Waste Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for safely managing a 2-Fluoropyridine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdhfinechemical.com [cdhfinechemical.com]

2. 2-Fluoropyridine(372-48-5) MSDS Melting Point Boiling Point Density Storage Transport
[chemicalbook.com]

3. fishersci.com [fishersci.com]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
Fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216828#personal-protective-equipment-for-
handling-2-fluoropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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